(2-[(Methoxyacetyl)amino]-1,3-thiazol-4-YL)acetic acid
CAS No.: 926207-16-1
Cat. No.: VC16272359
Molecular Formula: C8H10N2O4S
Molecular Weight: 230.24 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 926207-16-1 |
|---|---|
| Molecular Formula | C8H10N2O4S |
| Molecular Weight | 230.24 g/mol |
| IUPAC Name | 2-[2-[(2-methoxyacetyl)amino]-1,3-thiazol-4-yl]acetic acid |
| Standard InChI | InChI=1S/C8H10N2O4S/c1-14-3-6(11)10-8-9-5(4-15-8)2-7(12)13/h4H,2-3H2,1H3,(H,12,13)(H,9,10,11) |
| Standard InChI Key | ACWDTUKXBPVMML-UHFFFAOYSA-N |
| Canonical SMILES | COCC(=O)NC1=NC(=CS1)CC(=O)O |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
The compound’s structure integrates a 1,3-thiazole ring—a five-membered heterocycle containing sulfur and nitrogen atoms—substituted at position 2 with a methoxyacetyl amino group and at position 4 with an acetic acid moiety. This configuration confers both hydrophilic (carboxylic acid) and lipophilic (methoxyacetyl) properties, enabling interactions with biological targets.
Systematic Nomenclature and Identifiers
The IUPAC name, 2-[2-[(2-methoxyacetyl)amino]-1,3-thiazol-4-yl]acetic acid, precisely describes its substituents. Key identifiers include:
| Property | Value | Source |
|---|---|---|
| CAS Registry Number | 926207-16-1 | |
| Molecular Formula | C₈H₁₀N₂O₄S | |
| Molecular Weight | 230.24 g/mol | |
| Canonical SMILES | COCC(=O)NC1=NC(=CS1)CC(=O)O | |
| InChIKey | ACWDTUKXBPVMML-UHFFFAOYSA-N |
Synthesis and Manufacturing Processes
Synthetic Pathways
While detailed protocols remain proprietary, the synthesis typically involves sequential functionalization of the thiazole ring. A plausible route includes:
-
Thiazole Core Formation: Condensation of thiourea derivatives with α-halo ketones.
-
Methoxyacetyl Introduction: Amide coupling at position 2 using methoxyacetyl chloride.
-
Acetic Acid Addition: Alkylation or substitution at position 4 to install the acetic acid group.
Reaction Optimization
Key parameters include temperature control (20–80°C), anhydrous conditions to prevent hydrolysis, and catalysts like DCC (dicyclohexylcarbodiimide) for amide bond formation. Purification often employs recrystallization or chromatography, yielding >99% purity .
Physicochemical Properties and Analytical Characterization
Physical State and Solubility
The compound is a liquid at room temperature, with limited water solubility (≤1 mg/mL) but miscibility in DMSO and ethanol .
Spectroscopic Data
-
IR (KBr): ν 1720 cm⁻¹ (C=O, acetic acid), 1650 cm⁻¹ (amide I).
-
¹H NMR (DMSO-d₆): δ 3.30 (s, 3H, OCH₃), 4.10 (s, 2H, CH₂CO), 7.20 (s, 1H, thiazole-H).
Applications in Pharmaceutical Research
Drug Development
As a multitarget agent, the compound’s dual inhibitory effects on kinases and COX-2 support its exploration in combination therapies. Derivatives are being engineered to enhance bioavailability via prodrug strategies (e.g., esterification of the carboxylic acid).
Preclinical Challenges
-
Metabolic Stability: Rapid glucuronidation in hepatic microsomes necessitates structural modifications.
-
Toxicity Profile: Preliminary assays indicate moderate hepatotoxicity at high doses (>100 μM).
Future Research Directions
-
Structure-Activity Relationships (SAR): Systematic variation of the methoxy and acetic acid groups to optimize potency.
-
In Vivo Efficacy: Animal models of cancer and inflammation to validate preclinical promise.
-
Target Identification: Proteomic studies to elucidate off-target interactions.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume